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Compound of Interest

Compound Name: 2-(Cyclopentyloxy)acetic acid

Cat. No.: B1356524 Get Quote

Technical Support Center: Synthesis of 2-
(Cyclopentyloxy)acetic acid
Welcome to the technical support center for the synthesis of 2-(Cyclopentyloxy)acetic acid.

This guide is designed for researchers, scientists, and professionals in drug development.

Here, we address common challenges encountered during the synthesis, providing in-depth,

field-proven insights in a direct question-and-answer format to facilitate your experimental

success.

Section 1: Reaction Strategy and Core Principles
The synthesis of 2-(Cyclopentyloxy)acetic acid is most commonly achieved via the

Williamson ether synthesis. This venerable and reliable method involves the reaction of a

deprotonated alcohol (an alkoxide) with an organohalide. In this specific synthesis, the alkoxide

of cyclopentanol reacts with a haloacetic acid, typically chloroacetic acid, in the presence of a

strong base.

The overall reaction is as follows:

Caption: Troubleshooting decision tree for low yield issues.
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Property Value Reference

CAS Number 95832-60-3

Molecular Formula C₇H₁₂O₃

Molecular Weight 144.17 g/mol

Boiling Point 147 °C (at 11 Torr)

Density 1.115 g/cm³
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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